3-[3-(Propan-2-yloxy)phenyl]propan-1-ol
Overview
Description
Molecular Structure Analysis
The molecular structure of “3-[3-(Propan-2-yloxy)phenyl]propan-1-ol” would consist of a phenyl ring with a propan-2-yloxy group attached, and a propan-1-ol group attached to the phenyl ring . The exact 3D structure could be determined using techniques such as X-ray crystallography or NMR spectroscopy.Scientific Research Applications
Chemical Derivatives and Synthesis
- This compound is involved in the synthesis of pharmacologically valuable derivatives with various applications, including the treatment of heart diseases (Schenk, 2014).
- It undergoes cyclisation processes to form different intermediate structures, which are significant in chemical reactions and pharmaceutical synthesis (Goosen, McCleland & Rinaldi, 1993).
Antimicrobial and Antiradical Activity
- Derivatives of this compound exhibit antimicrobial and antiradical activities, as shown in studies testing against various pathogens (Čižmáriková, Markuliak, Habala, Valentová & Bilková, 2020).
Cardioselectivity and CNS Activity
- Derivatives of 3-[3-(Propan-2-yloxy)phenyl]propan-1-ol have been synthesized and shown to possess cardioselective properties, potentially useful in the treatment of heart-related ailments (Rzeszotarski et al., 1983).
- Certain derivatives are noted for their central nervous system (CNS) activity, indicating potential application in neurological or psychiatric therapeutics (Gupta et al., 1978).
Synthesis of Other Compounds
- This compound is used in the synthesis of various structurally complex molecules, including those with potential pharmaceutical applications, such as antidepressants (Takeuchi et al., 2003).
- It plays a role in the production of chiral compounds, which are crucial in the creation of specific enantiomers for medical and research purposes (Jafarov et al., 2019).
Pharmaceutical Research
- Research on this compound includes its use in the development of new antidepressants, particularly as an antagonist for certain receptors, demonstrating its significance in mental health therapeutics (Takeuchi et al., 2003).
properties
IUPAC Name |
3-(3-propan-2-yloxyphenyl)propan-1-ol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18O2/c1-10(2)14-12-7-3-5-11(9-12)6-4-8-13/h3,5,7,9-10,13H,4,6,8H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCGFKTSLTVGSOX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=CC(=C1)CCCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901298900 | |
Record name | 3-(1-Methylethoxy)benzenepropanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901298900 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
169893-78-1 | |
Record name | 3-(1-Methylethoxy)benzenepropanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=169893-78-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(1-Methylethoxy)benzenepropanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901298900 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.